Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21338309 Imipramine Pamoate 10075-24-8 C61H64N4O6
VC21342669 5-Dibromomethyl anastrozole 1027160-12-8 C15H16Br2N2
VC21344281 Doxazosin, (S)- 104874-86-4 C23H25N5O5
VC21344225 2,2'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile) 120511-84-4 C15H17BrN2
VC21339168 Docetaxal 125354-16-7 C45H55NO15
VC21342854 BMY 28674 125481-61-0 C21H31N5O3
VC21344232 Impurity of Doxercalciferol 127516-23-8 C28H44O2
VC21340684 2-(7-Methoxynaphthalen-1-yl)acetamide 138113-07-2 C13H13NO2
VC21342660 ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(ethoxy)phosphoryl)oxy)methyl pivalate 142341-04-6 C16H26N5O6P
VC21342915 Isosakuranetin 7-O-rutinoside 14259-47-3 C28H34O14
VC21344064 4,6-Dichloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidine 150728-13-5 C15H10Cl2N4O2
VC21340675 beta-D-erythro-Pentopyranoside, methyl 2-deoxy- 17676-20-9 C6H12O4
VC21340680 3-methoxy-L-tyrosine 300-48-1 C10H13NO4
VC21340687 (Rac)-Hydroxycotinine-d3 34834-67-8 C10H12N2O2
VC21344080 N-Desethyl brinzolamide 404034-55-5 C10H17N3O5S3
VC21340690 Dibenz[b,e]oxepin-11(6H)-one 4504-87-4 C14H10O2
VC21344007 Trihexyphenidyl Hydrochloride 52-49-3 C20H32ClNO
VC21340655 1-Acetyl-2-imidazolidinone 5391-39-9 C5H8N2O2
VC21338644 Cefaclor 53994-73-3 C15H14ClN3O4S
VC21342838 6,8,11-Trihydroxy-1-methoxytetracene-5,12-dione 64845-67-6 C19H12O6
VC21344108 2-Amino-2-deoxyglucose hydrochloride 66-84-2 C6H14ClNO5
VC21344104 Ceftizoxime 68401-81-0 C13H13N5O5S2
VC21343425 p-Hydroxy elvitegravir 870648-10-5 C23H23ClFNO6
VC21343845 Carbidopa Ethyl Ester 91908-71-3 C12H18N2O4
VC21341364 N-(3-((4-Amino-6,7-dimethoxyquinazolin-2-yl)(methyl)-amino)propyl)furan-2-carboxamide hydrochloride 98902-29-5 C19H23N5O4 . HCl